molecular formula C15H18BrN3 B256660 N-(6-bromo-4-quinazolinyl)-N-cycloheptylamine

N-(6-bromo-4-quinazolinyl)-N-cycloheptylamine

Cat. No. B256660
M. Wt: 320.23 g/mol
InChI Key: ZQJQWPHEIAPBGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-bromo-4-quinazolinyl)-N-cycloheptylamine, commonly known as BCH, is a compound that has been widely used in scientific research due to its ability to selectively block the uptake of noradrenaline and serotonin.

Mechanism of Action

BCH selectively blocks the uptake of noradrenaline and serotonin by binding to the transporters responsible for their reuptake. This results in an increase in the concentration of these neurotransmitters in the synaptic cleft, leading to enhanced neurotransmission. The exact mechanism of action of BCH is still not fully understood, but it is believed to involve a conformational change in the transporter protein that prevents the binding of the neurotransmitter.
Biochemical and Physiological Effects:
BCH has been shown to have a number of biochemical and physiological effects. It has been shown to increase the concentration of noradrenaline and serotonin in the synaptic cleft, leading to enhanced neurotransmission. It has also been shown to increase the release of dopamine in the prefrontal cortex, which is thought to be involved in the regulation of attention and working memory. In addition, BCH has been shown to have anti-inflammatory and analgesic effects, which may be useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

BCH has several advantages as a research tool. It is a highly selective inhibitor of noradrenaline and serotonin uptake, which makes it useful for studying the function of these neurotransmitters in the nervous system. It is also relatively easy to synthesize and has good stability. However, there are some limitations to its use. BCH has a relatively short half-life, which means that it may need to be administered repeatedly to maintain its effects. In addition, it has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on BCH. One area of interest is the development of more potent and selective inhibitors of noradrenaline and serotonin uptake. Another area of interest is the use of BCH in combination with other drugs to enhance its effects or to target multiple neurotransmitter systems simultaneously. Finally, there is interest in exploring the potential therapeutic applications of BCH in the treatment of mood disorders, addiction, and chronic pain.
Conclusion:
In conclusion, BCH is a useful tool for studying the function of noradrenaline and serotonin in the nervous system. It has been shown to have a number of biochemical and physiological effects and has several advantages as a research tool. However, there are also some limitations to its use. Future research on BCH will likely focus on developing more potent and selective inhibitors of noradrenaline and serotonin uptake and exploring its potential therapeutic applications.

Synthesis Methods

BCH can be synthesized through a multi-step process starting from 6-bromo-4-quinazolinone. The first step involves the conversion of 6-bromo-4-quinazolinone to 6-bromo-4-quinazolinol, followed by the reaction with cycloheptylamine to yield BCH. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

BCH has been widely used in scientific research to investigate the role of noradrenaline and serotonin in various physiological and pathological processes. It has been shown to be effective in blocking the uptake of noradrenaline and serotonin in vitro and in vivo, which makes it a useful tool for studying the function of these neurotransmitters in the nervous system. BCH has also been used to study the role of noradrenaline and serotonin in the regulation of blood pressure, mood disorders, and addiction.

properties

Product Name

N-(6-bromo-4-quinazolinyl)-N-cycloheptylamine

Molecular Formula

C15H18BrN3

Molecular Weight

320.23 g/mol

IUPAC Name

6-bromo-N-cycloheptylquinazolin-4-amine

InChI

InChI=1S/C15H18BrN3/c16-11-7-8-14-13(9-11)15(18-10-17-14)19-12-5-3-1-2-4-6-12/h7-10,12H,1-6H2,(H,17,18,19)

InChI Key

ZQJQWPHEIAPBGP-UHFFFAOYSA-N

SMILES

C1CCCC(CC1)NC2=NC=NC3=C2C=C(C=C3)Br

Canonical SMILES

C1CCCC(CC1)NC2=NC=NC3=C2C=C(C=C3)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.